Cas no 1861722-17-9 (1-But-3-ynyl-3,3-dimethylazepane)

• Product Name: 1-But-3-ynyl-3,3-dimethylazepane
• CAS No: 1861722-17-9
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• MDL: MFCD32101061
• CID: 5612408
• PubChem ID: 130928498
• Update Time: 2025-08-04

1-But-3-ynyl-3,3-dimethylazepane Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-3,3-dimethylazepane
• 1861722-17-9
• 1-But-3-ynyl-3,3-dimethylazepane
• EN300-3461769

• MDL： MFCD32101061
• Inchi： 1S/C12H21N/c1-4-5-9-13-10-7-6-8-12(2,3)11-13/h1H,5-11H2,2-3H3
• InChI Key： AGXBQSJVQUEGNI-UHFFFAOYSA-N
• SMILES： N1(CCC#C)CCCCC(C)(C)C1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-But-3-ynyl-3,3-dimethylazepane

Introduction to 1-But-3-ynyl-3,3-dimethylazepane (CAS No. 1861722-17-9)

The compound 1-but-3-ynyl-3,3-dimethylazepane (CAS No. 1861722-17-9) is a fascinating molecule with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of azepanes, which are seven-membered ring structures containing one nitrogen atom. The presence of a butynyl group and two methyl substituents on the nitrogen atom introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Azepanes are known for their stability and versatility in organic synthesis. The butynyl group in this compound adds an alkyne functionality, which can participate in various reactions such as cycloadditions, hydrofunctionalizations, and conjugate additions. The methyl groups on the nitrogen atom provide steric bulk, which can influence the reactivity and selectivity of the compound in different chemical transformations.

Recent studies have explored the potential of 1-but-3-ynyl-3,3-dimethylazepane in drug discovery and materials science. For instance, researchers have investigated its role as a building block for constructing complex molecular architectures with tailored properties. The compound's ability to undergo both alkyne and azepane-specific reactions makes it a versatile precursor for synthesizing bioactive molecules and advanced materials.

In terms of synthesis, 1-but-3-ynyl-3,3-dimethylazepane can be prepared through various methods, including ring-closing metathesis and alkyne-based cycloadditions. These methods allow for precise control over the stereochemistry and functional groups present in the molecule, enabling the creation of enantiomerically pure compounds with specific reactivity profiles.

The application of azepane derivatives in medicinal chemistry is another area of active research. Due to their structural similarity to certain bioactive molecules, these compounds are being explored as potential leads for developing new drugs targeting various diseases. The butynyl group in this compound can serve as a reactive handle for further functionalization, allowing chemists to introduce bioisosteric groups or enhance pharmacokinetic properties.

From a materials science perspective, alkyne-containing compounds like 1-but-3-ynyl-3,3-dimethylazepane are valuable for constructing covalent organic frameworks (COFs) and other porous materials. The alkyne group can participate in click chemistry reactions, facilitating the assembly of complex networks with high surface areas and tunable pore sizes.

In conclusion, 1-but-3-ynyl-3,3-dimethylazepane (CAS No. 1861722-17) is a versatile compound with significant potential in organic synthesis, drug discovery, and materials science. Its unique combination of structural features makes it a valuable tool for chemists seeking to design novel molecules with tailored properties.